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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Cyanamide-¹⁵N₂ as a

stable isotope-labeled nitrogen source in microbial studies. This powerful tool enables

researchers to trace the metabolic fate of cyanamide-derived nitrogen, elucidate biosynthetic

pathways, and conduct quantitative proteomics analyses. The following sections detail the

applications, experimental protocols, and data presentation for studies involving Cyanamide-

¹⁵N₂.

Introduction
Cyanamide and its derivatives are important nitrogen-containing compounds in various

industrial and agricultural processes. Understanding how microorganisms interact with and

metabolize these compounds is crucial for bioremediation, biotechnology, and drug discovery.

Cyanamide-¹⁵N₂, a stable isotope-labeled version of cyanamide, allows for the precise tracking

of nitrogen atoms as they are incorporated into microbial biomass and metabolic products. This

enables detailed studies of nitrogen assimilation pathways and the identification of novel

enzymes and metabolic routes.[1][2][3]

Microorganisms that can utilize cyanide and related compounds often do so as a source of

nitrogen for growth.[1] The degradation of these compounds can occur through various

enzymatic pathways, including hydrolytic, oxidative, and substitution reactions.[2] By using ¹⁵N-

labeled cyanamide, researchers can definitively link the compound to the nitrogen-containing

metabolites produced by the microorganism.
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Applications
Metabolic Pathway Elucidation: Tracing the incorporation of ¹⁵N from Cyanamide-¹⁵N₂ into

amino acids, proteins, nucleic acids, and other nitrogenous metabolites to map metabolic

pathways.[4][5]

Quantitative Proteomics (SILAC variation): In a modified Stable Isotope Labeling by Amino

acids in Cell culture (SILAC) approach, Cyanamide-¹⁵N₂ can serve as the sole nitrogen

source to achieve universal ¹⁵N labeling of the proteome for quantitative analysis of protein

expression.[6][7]

Biosynthetic Pathway Characterization: Identifying the incorporation of ¹⁵N into natural

products to elucidate their biosynthetic origins and mechanisms.[4][5][8]

Bioremediation Studies: Assessing the efficiency of microbial degradation of cyanamide and

its conversion into biomass or harmless byproducts like dinitrogen gas.[2][3][9]

Experimental Workflow
The general workflow for a microbial feeding study using Cyanamide-¹⁵N₂ involves culturing the

microorganism in a defined medium where Cyanamide-¹⁵N₂ is the primary or sole nitrogen

source. Subsequent analysis of the labeled biomass and metabolites provides insights into the

metabolic fate of the nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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